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Compound of Interest

Compound Name: Dicreatine malate

Cat. No.: B8822164

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dicreatine malate, a creatine salt
designed for enhanced bioavailability. The document details its synthesis, physicochemical
properties, and analytical characterization. It is intended to serve as a valuable resource for
researchers and professionals involved in the development of creatine-based therapeutics and

supplements.

Physicochemical Properties

Dicreatine malate is a white, crystalline, odorless powder with a slightly sour taste.[1][2] It is
formed by the ionic bonding of two creatine molecules with one molecule of malic acid.[3][4]
This salt is reported to have higher water solubility and be less prone to causing bloating
compared to creatine monohydrate.[3] The molecular formula of dicreatine malate is
C12H24N609, and its molecular weight is 396.35 g/mol .[5][6]
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Property Value Source
Molecular Formula C12H24N609 [51[6]
Molecular Weight 396.35 g/mol [5]1[6]
Appearance White crystalline powder (1171
Odor Odorless [1112]
Taste Slightly sour [1]
Solubility Soluble in water; Insoluble in o
ethanol, ether, or acetone

Loss on Drying Max. 1.00% [7]
Residue on Ignition Max. 0.10% [7]
Sulfate Max. 0.10% [7]
Bulk Density Min. 0.50g/ml [7]
Heavy Metals Max. 10 ppm [7]
Arsenic Max. 1 ppm [7]
Lead Max. 1 ppm [7]
Mercury Max. 1 ppm [7]

Synthesis of Dicreatine Malate

The synthesis of dicreatine malate with a purity of at least 98% can be achieved through a
cost-effective process that involves the reaction of malic acid and creatine in an anhydrous
alcohol solvent.[8]

Experimental Protocol
The following protocol is based on the process outlined in patent US20050250962A1.[8]

Materials:

e Malic Acid
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e Creatine
¢ Anhydrous Alcohol (e.g., ethanol)
Procedure:

» Dissolution of Malic Acid: A predetermined amount of malic acid is dissolved in a
predetermined amount of anhydrous alcohol with agitation to form a first solution.

o Filtration: The first solution is filtered to obtain a clear solution.

» Reaction with Creatine: A predetermined amount of creatine is added to the clear solution
with agitation to form a second solution.

o Centrifugation: The second solution is centrifuged at a temperature below 25°C to separate
the wet dicreatine malate from the alcohol.

e Drying: The wet dicreatine malate is dried at a temperature between 50°C and 60°C to yield
the final product with a purity of at least 98%.

e Solvent Recycling (Optional): The separated alcohol can be purified to form recycled
anhydrous alcohol for use in subsequent batches.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Characterization of Dicreatine Malate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8822164#dicreatine-malate-synthesis-and-

characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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